2-Methyl-4,5-dinitrophenol

• Molecular Formula: C7H6N2O5
• Molecular Weight: 198.13 g/mol
• IUPAC Name: 2-methyl-4,5-dinitrophenol
• InChI: InChI=1S/C7H6N2O5/c1-4-2-5(8(11)12)6(9(13)14)3-7(4)10/h2-3,10H,1H3
• InChI Key: OOPXZCWOOWWBKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1O)[N+](=O)[O-])[N+](=O)[O-]

Description

2-Methyl-4,5-dinitrophenol is a useful research compound. Its molecular formula is C7H6N2O5 and its molecular weight is 198.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of HNO3 (27 mL, 70% solution) and H2O (14 mL) was cooled using an ice bath and 2-methyl-5-nitrophenol (10 g, 65 mmol) was added slowly, followed by NaNO3 (90 mg, 1.3 mmol). The reaction was stirred and warmed to RT. After 4 h, H2O was added and the reaction was filtered to collect a yellow solid. This yellow solid was purified by titration with CH2Cl2 to yield the title compound as a solid that is 98% the desired isomer.